Tert-butyl 3-(4-fluorophenyl)-3-hydroxyazetidine-1-carboxylate
Overview
Description
Tert-butyl 3-(4-fluorophenyl)-3-hydroxyazetidine-1-carboxylate is a useful research compound. Its molecular formula is C14H18FNO3 and its molecular weight is 267.30. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- Tert-butyl 3-(4-fluorophenyl)-3-hydroxyazetidine-1-carboxylate has been synthesized using various methods, characterized by spectroscopic techniques like LCMS, NMR, IR, and CHN elemental analysis, and confirmed through single-crystal XRD data (Sanjeevarayappa, Iyengar, Kumar, & Suchetan, 2015).
Biological Evaluation
- The compound has been screened for in vitro antibacterial and anthelmintic activity, showing poor antibacterial but moderate anthelmintic activity (Sanjeevarayappa et al., 2015).
Structural and Activity Analysis
- Structural analysis and structure-activity relationship studies have been conducted on derivatives of this compound, such as 3-tert-butoxycarbonyl-2-arylthiazolidine-4-carboxylic acid derivatives, to evaluate their antibacterial activities (Song et al., 2009).
Novel Chemistry and Pharmacological Use
- Novel chemistry involving this compound has been explored for its pharmacologically useful core, especially in sterically congested piperazine derivatives (Gumireddy et al., 2021).
Antibacterial and Antibiofilm Activity
- Certain derivatives have shown significant antibacterial activities against methicillin-resistant Staphylococcus aureus and ability to eradicate staphylococcal biofilm mass in a dose-dependent manner (Kotb et al., 2019).
Use in Stereoselective Syntheses
- It's used in stereoselective syntheses for the preparation of important intermediates in the synthesis of homochiral amino acid derivatives, showcasing its value in organic chemistry (Kollár & Sándor, 1993).
Application in Medicinal Chemistry
- Derivatives of this compound have potential as building blocks in medicinal chemistry due to their unique structural properties (Van Hende et al., 2009).
Role in Synthesis of Pharmaceutical Intermediates
- The compound plays a significant role in the synthesis of pharmaceutical intermediates, such as 1-(tert-butyl)-3-amioazetidine, demonstrating its utility in drug development (Yang, 2010).
Safety and Hazards
Properties
IUPAC Name |
tert-butyl 3-(4-fluorophenyl)-3-hydroxyazetidine-1-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18FNO3/c1-13(2,3)19-12(17)16-8-14(18,9-16)10-4-6-11(15)7-5-10/h4-7,18H,8-9H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCXNRDAARDRDKJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(C1)(C2=CC=C(C=C2)F)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18FNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70734941 | |
Record name | tert-Butyl 3-(4-fluorophenyl)-3-hydroxyazetidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70734941 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
267.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
958297-44-4 | |
Record name | 1,1-Dimethylethyl 3-(4-fluorophenyl)-3-hydroxy-1-azetidinecarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=958297-44-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | tert-Butyl 3-(4-fluorophenyl)-3-hydroxyazetidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70734941 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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